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Chemical Profile of Lofendazam

The table below summarizes the basic identifying information for Lofendazam found in the search results.

This data serves as a starting point for any analytical method development [1] [2].

Property Description

IUPAC Name 8-chloro-1-phenyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one

CAS Number 29176-29-2 [1] [2]

Molecular Formula C₁₅H₁₃ClN₂O [1] [2]

Molecular Weight 272.73 g/mol [1] [2]

LogP 2.52 [1]

Pharmacological
Class

Benzodiazepine derivative (1,5-benzodiazepine); active metabolite of
Arfendazam [2]
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One source mentions a high-performance liquid chromatography (HPLC) method for analyzing

Lofendazam, but the description is general and lacks the detailed parameters needed to replicate it in a

laboratory [1].

Core Technique: Reverse-phase (RP) HPLC.

Column: Newcrom R1 (a reverse-phase column with low silanol activity) [1].
Mobile Phase: Composed of acetonitrile (MeCN), water, and phosphoric acid [1].

Method Modifications: For mass spectrometry (MS) detection, phosphoric acid should be replaced
with formic acid for compatibility [1].

Scalability: The method is noted as being scalable and potentially suitable for preparative separation
and pharmacokinetic studies [1].

The following diagram outlines this general analytical workflow:
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Given the lack of published detailed protocols, here are steps you can take to develop your own quantitative

analytical methods for Lofendazam:

Consult Specialized Databases: The most reliable approach is to search scientific literature
databases like SciFinder, Reaxys, or PubMed for full-text articles. You may also find methods in

pharmacopoeias (like USP or EP) or regulatory documents.
Adapt from Related Compounds: As Lofendazam is a 1,5-benzodiazepine, you could review and

adapt well-established quantitative protocols for structurally similar compounds, such as Clobazam
[2]. Key method parameters (column chemistry, mobile phase composition, detection wavelength)

would need optimization and validation for Lofendazam.
Contact the Source: The company that developed the mentioned HPLC method (SIELC

Technologies) may provide more detailed application notes or technical specifications upon direct
request [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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